N-[3-(3,4-dimethylbenzoyl)phenyl]propanamide

• IUPAC Name: N-[3-(3,4-dimethylbenzoyl)phenyl]propanamide
• InChI: InChI=1S/C18H19NO2/c1-4-17(20)19-16-7-5-6-14(11-16)18(21)15-9-8-12(2)13(3)10-15/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: ZCJXXJDCBAIUTD-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=CC(=C1)C(=O)C2=CC(=C(C=C2)C)C
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• Solubility: 28 [ug/mL] (The mean of the results at pH 7.4)

Description

N-[3-(3,4-dimethylbenzoyl)phenyl]propanamide, commonly known as DMPA, is a synthetic compound that belongs to the class of benzoylphenylpropionamides. DMPA has been extensively researched for its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The exact mechanism of action of DMPA is not fully understood. However, it is believed to act on the central nervous system by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of prostaglandins. Prostaglandins are lipid compounds that play a key role in inflammation, pain, and fever. By inhibiting the production of prostaglandins, DMPA reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
DMPA has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects in various animal models. It has also been shown to reduce fever and improve cognitive function. However, the exact biochemical and physiological effects of DMPA are not fully understood and require further investigation.

Advantages and Limitations for Lab Experiments

DMPA has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been extensively studied, and its properties and effects are well documented. However, DMPA also has some limitations. It has a relatively low solubility in water, which can make it difficult to administer in experiments. It also has a relatively short half-life, which can limit its effectiveness in some applications.

Future Directions

There are several future directions for research on DMPA. One area of research is the development of more effective drug delivery systems using DMPA. Another area of research is the investigation of the potential use of DMPA as a herbicide or insecticide. Additionally, further research is needed to fully understand the biochemical and physiological effects of DMPA and its potential applications in medicine, agriculture, and industry.

Synthesis Methods

DMPA is synthesized by the reaction of 3,4-dimethylbenzoyl chloride with 3-aminophenylpropanoic acid in the presence of a base such as triethylamine. The reaction yields DMPA as a white crystalline solid with a melting point of 120-122°C. The purity of DMPA can be determined using various analytical techniques such as nuclear magnetic resonance spectroscopy and high-performance liquid chromatography.

Scientific Research Applications

DMPA has been extensively studied for its potential applications in various fields. In medicine, DMPA has been investigated for its anti-inflammatory, analgesic, and anticonvulsant properties. It has also been studied for its potential use as a drug delivery system for various drugs. In agriculture, DMPA has been investigated for its potential use as a herbicide and insecticide. In industry, DMPA has been studied for its potential use as a polymer additive.